Cas no 97782-08-6 (D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI))
![D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI) structure](https://www.kuujia.com/scimg/cas/97782-08-6x500.png)
97782-08-6 structure
Product name:D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI)
D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI)
- 2-fluoroformycin
- 7-Amino-5-fluoro-3-(beta-ribofuranosyl)pyrazolo(4,3-d)pyrimidine
- 97782-08-6
- D-Ribitol, 1-C-(7-amino-5-fluoro-1H-pyrazolo(4,3-d)pyrimidin-3-yl)-1,4-anhydro-, (S)-
- CHEMBL3144006
- 1-(7-Amino-5-fluoro-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydropentitol
- DTXSID30913654
- SCHEMBL18520984
- (2S,3R,4S,5R)-2-(7-amino-5-fluoro-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol
-
- Inchi: InChI=1S/C10H12FN5O4/c11-10-13-3-4(15-16-5(3)9(12)14-10)8-7(19)6(18)2(1-17)20-8/h2,6-8,17-19H,1H2,(H,15,16)(H2,12,13,14)/t2-,6-,7-,8+/m1/s1
- InChI Key: SCZVRTDJCCIOHX-UOQNBVRUSA-N
- SMILES: C(C1C(C(C(O1)C2=C3C(=NN2)C(=NC(=N3)F)N)O)O)O
Computed Properties
- Exact Mass: 285.087332
- Monoisotopic Mass: 285.087332
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 150
Experimental Properties
- Density: 1.839
- Boiling Point: 589.6°Cat760mmHg
- Flash Point: 310.4°C
- Refractive Index: 1.773
D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI) Related Literature
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
97782-08-6 (D-Ribitol,1-C-(7-amino-5-fluoro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI)) Related Products
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